Cas no 2361817-09-4 (1-4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2361817-09-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5414834
• PubChem ID: 145896143
• Update Time: 2025-06-25

1-4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z1975504095
• 1-[4-(5-Methyl-3,6-dihydro-2H-pyridine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• EN300-26577004
• 2361817-09-4
• 1-[4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 1-[4-[(3,6-Dihydro-5-methyl-1(2H)-pyridinyl)carbonyl]-1-piperidinyl]-2-propen-1-one
• 1-4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C15H22N2O2/c1-3-14(18)16-9-6-13(7-10-16)15(19)17-8-4-5-12(2)11-17/h3,5,13H,1,4,6-11H2,2H3
• InChI Key： NJROFVHJIGAZBD-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CCC=C(C)C2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.1±45.0 °C(Predicted)
• pka: -0.68±0.40(Predicted)

Additional information on 1-4-(5-methyl-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-ylprop-2-en-1-one

Compound CAS No 2361817-09-4: 1-(4-(5-Methyl-1,2,3,6-Tetrahydropyridine-1-Carbonyl)Piperidin-1-Yl)Prop-2-En-1-One

Compound CAS No 2361817-09-4, also known as 1-(4-(5-Methyl-1,2,3,6-Tetrahydropyridine-1-Carbonyl)Piperidin-1-Yl)Prop-2-en-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring system with a tetrahydropyridine moiety and an enone group. The presence of these functional groups makes it a versatile compound for further research and development.

The synthesis of this compound involves a series of carefully designed reactions to ensure the formation of the desired stereochemistry and connectivity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend of green chemistry principles in modern research.

The structural features of this compound make it an interesting candidate for various applications. The enone group is known for its reactivity in Michael addition reactions, which are widely used in organic synthesis. Additionally, the piperidine ring system contributes to the compound's stability and bioavailability, making it a potential candidate for drug delivery systems. Recent studies have explored its use as a precursor in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

In terms of pharmacological applications, this compound has shown promise in preclinical models. Researchers have investigated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting COX enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The chemical stability of this compound is another critical aspect that has been extensively studied. Under various storage conditions and environmental factors such as temperature and humidity, the compound has demonstrated remarkable stability. This characteristic is crucial for its use in industrial applications where long-term storage and transportation are required. Recent research has also focused on its degradation pathways under different pH conditions, providing valuable insights into its behavior in physiological environments.

In conclusion, compound CAS No 2361817-09-4 represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with its versatile functional groups and promising pharmacological properties, positions it as a key player in advancing modern medicine and materials science. As research continues to uncover new applications and optimize its synthesis methods, this compound is expected to play an increasingly important role in both academic and industrial settings.